Cas no 2680755-77-3 (4-(Azetidin-3-yl)benzaldehyde)

• Product Name: 4-(Azetidin-3-yl)benzaldehyde
• CAS No: 2680755-77-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5648230
• PubChem ID: 165908537
• Update Time: 2025-06-14

4-(Azetidin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680755-77-3
• EN300-28270874
• 4-(azetidin-3-yl)benzaldehyde
• 4-(Azetidin-3-yl)benzaldehyde

• Inchi： 1S/C10H11NO/c12-7-8-1-3-9(4-2-8)10-5-11-6-10/h1-4,7,10-11H,5-6H2
• InChI Key： FDTINOSRWZKWMT-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1CNC1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(Azetidin-3-yl)benzaldehyde

Research Brief on 4-(Azetidin-3-yl)benzaldehyde (CAS: 2680755-77-3) in Chemical Biology and Pharmaceutical Applications

4-(Azetidin-3-yl)benzaldehyde (CAS: 2680755-77-3) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This aldehyde-functionalized azetidine derivative serves as a versatile building block for the synthesis of bioactive molecules, particularly in the development of targeted therapies and drug discovery. Recent studies highlight its role as a key intermediate in the synthesis of covalent inhibitors, PROTACs (Proteolysis Targeting Chimeras), and other small-molecule modulators of protein function.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(Azetidin-3-yl)benzaldehyde in the development of novel KRAS inhibitors. The researchers utilized this compound as a critical scaffold to introduce electrophilic warheads capable of covalent binding to the KRAS G12C mutant, a challenging oncogenic target. The resulting inhibitors showed improved potency and selectivity profiles compared to earlier generation compounds, with IC50 values in the low nanomolar range.

In the field of targeted protein degradation, 4-(Azetidin-3-yl)benzaldehyde has emerged as a valuable linker component for PROTAC design. A recent Nature Chemical Biology publication (2024) described its use in creating bifunctional molecules that effectively degrade traditionally "undruggable" targets. The azetidine ring's constrained geometry and the aldehyde's reactivity were leveraged to optimize molecular properties critical for PROTAC efficacy, including cell permeability and binding kinetics.

Structural studies using X-ray crystallography have revealed important insights into the molecular interactions facilitated by 4-(Azetidin-3-yl)benzaldehyde derivatives. The compound's ability to maintain optimal vector geometry between binding elements while minimizing molecular weight makes it particularly valuable in fragment-based drug discovery approaches. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines for various therapeutic areas, including oncology and inflammatory diseases.

Recent synthetic methodology developments have expanded access to enantiomerically pure forms of 4-(Azetidin-3-yl)benzaldehyde, enabling more sophisticated structure-activity relationship studies. A 2024 Organic Letters report detailed an asymmetric synthesis route that provides both enantiomers in high optical purity, facilitating investigations into chirality-dependent biological effects. This advancement is particularly relevant for CNS-targeted drug development where stereochemistry often plays a crucial role in blood-brain barrier penetration and target engagement.

Looking forward, the unique properties of 4-(Azetidin-3-yl)benzaldehyde position it as a compound of continuing interest in medicinal chemistry. Its applications in covalent drug discovery, targeted protein degradation, and as a versatile synthetic intermediate suggest it will remain an important tool in addressing challenging therapeutic targets. Ongoing research is exploring its potential in new modalities such as molecular glues and bifunctional degraders beyond traditional PROTAC architectures.